6-methyl-4-((1-((3-phenoxypropyl)sulfonyl)azetidin-3-yl)oxy)-2H-pyran-2-one

• IUPAC Name: 6-methyl-4-[1-(3-phenoxypropylsulfonyl)azetidin-3-yl]oxypyran-2-one
• InChI: InChI=1S/C18H21NO6S/c1-14-10-16(11-18(20)24-14)25-17-12-19(13-17)26(21,22)9-5-8-23-15-6-3-2-4-7-15/h2-4,6-7,10-11,17H,5,8-9,12-13H2,1H3
• InChI Key: RPAMDOPIGYSDFD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=O)O1)OC2CN(C2)S(=O)(=O)CCCOC3=CC=CC=C3
• Molecular Formula: C18H21NO6S
• Molecular Weight: 379.4 g/mol

Description

6-methyl-4-((1-((3-phenoxypropyl)sulfonyl)azetidin-3-yl)oxy)-2H-pyran-2-one is a synthetic compound that has been extensively studied for its potential therapeutic applications. This compound is a pyranone derivative and has been shown to have various biological activities, including anti-inflammatory and anticancer properties.

Scientific Research Applications

Synthesis and Molecular Corroboration

• Discovery and Synthesis of Novel Pyrazoles : Research focusing on novel pyrazole derivatives, which share some structural similarities with 6-methyl-4-((1-((3-phenoxypropyl)sulfonyl)azetidin-3-yl)oxy)-2H-pyran-2-one, has shown significant anti-inflammatory and anti-cancer properties. These compounds were synthesized and tested for their biological properties, including antioxidant, anti-breast cancer, and anti-inflammatory effects, indicating potential applications in medicinal chemistry and drug development (Thangarasu, Manikandan, & Thamaraiselvi, 2019).

Phototransformation and Environmental Impact

• Structural Elucidation of Azimsulfuron Photoproducts : The study of azimsulfuron, a sulfonylurea herbicide, under various environmental conditions provides insights into the degradation pathways and potential environmental impacts of sulfonylurea compounds. Understanding these pathways can inform the environmental safety assessments of related chemicals, including this compound (Pinna et al., 2007).

Chromogenic Chemosensors

• Development of Chromogenic Chemosensors : Compounds with specific structural features have been developed as chromogenic chemosensors for detecting ions like fluoride or cyanide. This application suggests potential research directions for this compound in the development of new sensors and diagnostic tools (Buske, Nicoleti, Cavallaro, & Machado, 2015).

Antibacterial Agents

• Synthesis of Heterocyclic Compounds with Sulfonamido Moiety : The creation of new heterocyclic compounds containing a sulfonamido moiety has demonstrated high antibacterial activities. This research underscores the importance of such compounds in developing new antibacterial agents, potentially guiding the application of this compound in antimicrobial research (Azab, Youssef, & El‐Bordany, 2013).